methyl {4-methyl-2-oxo-7-[(3-phenyl-2-propen-1-yl)oxy]-2H-chromen-3-yl}acetate

• IUPAC Name: methyl 2-[4-methyl-2-oxo-7-[(E)-3-phenylprop-2-enoxy]chromen-3-yl]acetate
• InChI: InChI=1S/C22H20O5/c1-15-18-11-10-17(26-12-6-9-16-7-4-3-5-8-16)13-20(18)27-22(24)19(15)14-21(23)25-2/h3-11,13H,12,14H2,1-2H3/b9-6+
• InChI Key: IYBJSMQXAHZBBU-RMKNXTFCSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC=CC3=CC=CC=C3)CC(=O)OC
• Isomeric SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC/C=C/C3=CC=CC=C3)CC(=O)OC
• Molecular Formula: C22H20O5
• Molecular Weight: 364.4 g/mol

Description

Methyl {4-methyl-2-oxo-7-[(3-phenyl-2-propen-1-yl)oxy]-2H-chromen-3-yl}acetate is a compound that belongs to the class of coumarin derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug development, and agricultural sciences.

Mechanism of Action

The mechanism of action of methyl {4-methyl-2-oxo-7-[(3-phenyl-2-propen-1-yl)oxy]-2H-chromen-3-yl}acetate is not fully understood. However, it is believed to exert its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and blocking angiogenesis. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Its antioxidant activity is attributed to its ability to scavenge free radicals and prevent oxidative damage.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It exhibits cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. It also reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-κB, a transcription factor involved in inflammation. It has been shown to reduce oxidative stress and prevent lipid peroxidation in various tissues.

Advantages and Limitations for Lab Experiments

Methyl {4-methyl-2-oxo-7-[(3-phenyl-2-propen-1-yl)oxy]-2H-chromen-3-yl}acetate has several advantages for lab experiments. It is readily available, easy to synthesize, and has a high yield. It exhibits significant antitumor, anti-inflammatory, and antioxidant properties, making it a promising candidate for drug development. However, its limitations include its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of methyl {4-methyl-2-oxo-7-[(3-phenyl-2-propen-1-yl)oxy]-2H-chromen-3-yl}acetate. Further research is needed to fully understand its mechanism of action and to identify its molecular targets. Its potential applications in drug development and agricultural sciences should be further explored. Its toxicity and pharmacokinetics should also be studied to determine its safety and efficacy in vivo. Finally, its potential use in combination with other drugs or therapies should be investigated to enhance its therapeutic effects.
In conclusion, this compound is a promising compound with significant potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its potential and to develop it into a useful therapeutic agent.

Scientific Research Applications

Methyl {4-methyl-2-oxo-7-[(3-phenyl-2-propen-1-yl)oxy]-2H-chromen-3-yl}acetate has been extensively studied for its potential applications in medicinal chemistry. It exhibits significant antitumor, anti-inflammatory, and antioxidant properties, making it a promising candidate for the development of new drugs. It has also been shown to possess antifungal and antibacterial activities, which can be utilized in the development of new agricultural pesticides.